Cas no 2680852-10-0 ({6-[(Tert-butoxy)carbonyl]-3-cyclopropylpyridazin-4-yl}carbamic acid)

• Product Name: {6-[(Tert-butoxy)carbonyl]-3-cyclopropylpyridazin-4-yl}carbamic acid
• CAS No: 2680852-10-0
• MF: C₁₃H₁₇N₃O₄
• MW: 279.291783094406
• CID: 5842641
• PubChem ID: 165914868
• Update Time: 2025-11-06

{6-[(Tert-butoxy)carbonyl]-3-cyclopropylpyridazin-4-yl}carbamic acid Chemical and Physical Properties

Names and Identifiers

• {6-[(tert-butoxy)carbonyl]-3-cyclopropylpyridazin-4-yl}carbamic acid
• 2680852-10-0
• EN300-28285703
• {6-[(Tert-butoxy)carbonyl]-3-cyclopropylpyridazin-4-yl}carbamic acid

• Inchi： 1S/C13H17N3O4/c1-13(2,3)20-11(17)9-6-8(14-12(18)19)10(16-15-9)7-4-5-7/h6-7H,4-5H2,1-3H3,(H,14,15)(H,18,19)
• InChI Key： WBJDTBQVCJNNGN-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(=C(C2CC2)N=N1)NC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.12190603g/mol
• Monoisotopic Mass: 279.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 101Ų

Additional information on {6-[(Tert-butoxy)carbonyl]-3-cyclopropylpyridazin-4-yl}carbamic acid

Recent Advances in the Study of {6-[(Tert-butoxy)carbonyl]-3-cyclopropylpyridazin-4-yl}carbamic acid (CAS: 2680852-10-0)

The compound {6-[(Tert-butoxy)carbonyl]-3-cyclopropylpyridazin-4-yl}carbamic acid (CAS: 2680852-10-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazine core and tert-butoxycarbonyl (Boc) protecting group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a key intermediate in drug development.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the structural features of {6-[(Tert-butoxy)carbonyl]-3-cyclopropylpyridazin-4-yl}carbamic acid make it an attractive scaffold for designing selective inhibitors. Recent publications have highlighted its utility in the development of compounds targeting JAK and BTK kinases, which are implicated in a range of pathological conditions.

In addition to its applications in kinase inhibitor development, this compound has also been investigated for its potential in modulating protein-protein interactions (PPIs). PPIs are increasingly recognized as important therapeutic targets, and the unique steric and electronic properties of {6-[(Tert-butoxy)carbonyl]-3-cyclopropylpyridazin-4-yl}carbamic acid make it a valuable tool for probing these interactions. Recent work has demonstrated its efficacy in disrupting specific PPIs involved in neurodegenerative diseases, opening new avenues for therapeutic intervention.

The synthetic routes to {6-[(Tert-butoxy)carbonyl]-3-cyclopropylpyridazin-4-yl}carbamic acid have also been optimized in recent studies. Advances in catalytic methods and green chemistry have enabled more efficient and scalable production of this compound, addressing previous challenges related to yield and purity. These improvements are critical for its broader application in medicinal chemistry and drug discovery.

Looking ahead, the versatility of {6-[(Tert-butoxy)carbonyl]-3-cyclopropylpyridazin-4-yl}carbamic acid suggests that it will continue to be a focal point of research in chemical biology and pharmaceutical sciences. Ongoing studies are exploring its potential in other therapeutic areas, such as infectious diseases and metabolic disorders, further underscoring its importance as a multifunctional building block in drug development.